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Compound of Interest

Compound Name: 2,4-Dibromoanisole

Cat. No.: B1585499 Get Quote

Chemical Identification and Physical Properties
2,4-Dibromoanisole, also known as 2,4-dibromo-1-methoxybenzene, is a solid organic

compound.[2][3][4] Its molecular structure consists of a benzene ring substituted with two

bromine atoms and a methoxy group.[2][3]

Table 1: Physical and Chemical Properties of 2,4-Dibromoanisole
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Property Value Source(s)

CAS Number 21702-84-1 [1][4][5]

Molecular Formula C₇H₆Br₂O [1][5]

Molecular Weight 265.93 g/mol [1][5][6]

Appearance
White, beige, or light yellow

solid powder
[1][4]

Odor Odorless [4]

Melting Point 60 - 64 °C (140 - 147.2 °F) [2][4][7]

Boiling Point
101 - 106 °C (213.8 - 222.8 °F)

at 1 mmHg
[2][4][7]

Density ~1.8 g/cm³ [2]

Water Solubility
Practically insoluble (~0.034

g/L, predicted)
[2]

Organic Solvent Solubility
Soluble in methanol, DMSO,

ethanol, and acetone
[2][8]

Hazard Identification and GHS Classification
2,4-Dibromoanisole is classified as hazardous under the Globally Harmonized System (GHS).

The primary hazards are related to acute toxicity, skin and eye irritation, and potential for

allergic skin reactions.[5][6]

Table 2: GHS Hazard Classification for 2,4-Dibromoanisole
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Hazard
Class

Category
Hazard
Statement

GHS
Pictogram

Signal
Word

Source(s)

Acute

Toxicity, Oral
Category 4

H302:

Harmful if

swallowed

GHS07

(Exclamation

Mark)

Warning [5]

Skin Irritation Category 2

H315:

Causes skin

irritation

GHS07

(Exclamation

Mark)

Warning [5][6]

Eye Irritation Category 2

H319:

Causes

serious eye

irritation

GHS07

(Exclamation

Mark)

Warning [5][6]

Skin

Sensitization
Category 1

H317: May

cause an

allergic skin

reaction

GHS07

(Exclamation

Mark)

Warning [5][6]

Specific

Target Organ

Toxicity -

Single

Exposure

Category 3

H335: May

cause

respiratory

irritation

GHS07

(Exclamation

Mark)

Warning [5]

Note: Some safety data sheets may vary in their classifications, potentially due to different

impurity profiles or data sources. One supplier does not classify the substance as hazardous

according to CLP regulation.[9]
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GHS Pictogram

Signal Word Hazard Statements

Warning H302: Harmful if swallowed H315: Causes skin irritation H319: Causes serious eye irritation H317: May cause an allergic skin reaction H335: May cause respiratory irritation

Click to download full resolution via product page

GHS Hazard Communication Elements for 2,4-Dibromoanisole.

Toxicological Information
Detailed toxicological studies with specific LD50/LC50 values for 2,4-Dibromoanisole are not

readily available in the public domain. The hazard classifications are based on aggregated data

and computational models.

Table 3: Summary of Toxicological Hazards
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Endpoint Effect Notes Source(s)

Acute Oral Toxicity Harmful if swallowed.
Classified as Category

4.
[5]

Skin Irritation

Causes reversible

skin irritation upon

contact.

Classified as Category

2.
[5][6]

Eye Irritation

Causes serious,

reversible eye

irritation.

Classified as Category

2.
[5][6]

Sensitization

May provoke an

allergic skin reaction

(contact dermatitis)

after exposure.

Classified as Skin

Sensitizer Category 1.
[5][6]

Respiratory Irritation

Inhalation of dust may

irritate the respiratory

tract.

Classified as STOT

SE Category 3.
[5]

Carcinogenicity,

Mutagenicity,

Reproductive Toxicity

No data available to

classify.

Not identified as a

known or suspected

carcinogen, mutagen,

or reproductive toxin.

[4][8]

Experimental Protocols
While specific experimental reports for 2,4-Dibromoanisole are not publicly available, the

hazard classifications are determined using standardized methodologies, such as those

established by the Organisation for Economic Co-operation and Development (OECD). Below

are representative protocols for key toxicological endpoints.

Representative Protocol: In Vitro Skin Irritation (Based
on OECD TG 439)
The In Vitro Skin Irritation Test using a Reconstructed Human Epidermis (RhE) model is a

validated alternative to animal testing for identifying skin irritants (GHS Category 2).[10][11]
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Tissue Preparation: Commercially available RhE tissue models are equilibrated in a 6-well

plate containing culture medium.[11]

Application of Test Substance: A precise amount (e.g., 25 µL for liquids or 25 mg for solids,

moistened with water) of 2,4-Dibromoanisole is applied directly to the surface of the RhE

tissue. A negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5%

Sodium Dodecyl Sulfate) are run in parallel.

Exposure and Incubation: The tissues are exposed to the test substance for a defined period

(e.g., 60 minutes) at 37°C.[12]

Rinsing and Post-Incubation: After exposure, the tissues are thoroughly rinsed to remove the

test substance and then transferred to fresh medium for a post-incubation period (e.g., 24-42

hours).[12]

Viability Assessment: Tissue viability is determined using a colorimetric assay, typically the

MTT assay. Viable cells reduce the yellow MTT tetrazolium salt to a purple formazan

product, which is then extracted and quantified spectrophotometrically.

Classification: The substance is classified as an irritant (GHS Category 2) if the mean tissue

viability is reduced to ≤ 50% compared to the negative control.[11][13]

Representative Protocol: Acute Oral Toxicity - Acute
Toxic Class Method (Based on OECD TG 423)
This method is a stepwise procedure used to assess acute oral toxicity and classify a

substance with a minimal number of animals.[14][15][16]

Animal Selection and Housing: Healthy, young adult rodents (typically female rats, as they

are often slightly more sensitive) are used.[14][17] They are acclimatized to laboratory

conditions before the test.

Dose Preparation and Administration: 2,4-Dibromoanisole is prepared in a suitable vehicle

(e.g., corn oil or water with a suspending agent). The dose is administered in a single volume

by oral gavage.
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Stepwise Dosing Procedure: The test starts with a group of three female animals at a defined

dose level (e.g., 300 mg/kg). The outcome (mortality or survival) determines the next step:

If mortality occurs, the test is repeated at a lower dose level.

If no mortality occurs, the test is repeated at a higher dose level. This continues until a

clear outcome is obtained for classification purposes.[14]

Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,

fur, eyes, behavior, etc.), and body weight changes for at least 14 days.[17]

Classification: The substance is classified into a GHS category based on the dose levels at

which mortality is observed. For example, if significant mortality is seen at 300 mg/kg but not

at 50 mg/kg, it could be classified as GHS Category 3. The "Harmful if swallowed" (Category

4) classification for 2,4-Dibromoanisole suggests that toxic effects are observed in the dose

range of 300 to 2000 mg/kg.

Fire and Explosion Hazards
2,4-Dibromoanisole is a non-combustible solid and is not considered a significant fire risk

under normal conditions.[18] However, containers may burn in a fire, and hazardous

decomposition products can be released.

Table 4: Firefighting Measures
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Aspect Recommendation Source(s)

Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide (CO₂).

[4][6][19]

Special Hazards

Emits toxic and corrosive

fumes (e.g., carbon oxides,

hydrogen bromide) under fire

conditions.

[6][18][19]

Firefighter Protection

Wear self-contained breathing

apparatus (SCBA) and full

protective clothing to prevent

contact with skin and eyes.

[6]

Safe Handling, Storage, and Disposal
Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Exposure Controls and Personal Protection
Table 5: Personal Protective Equipment (PPE) Recommendations
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Protection Type Specification Source(s)

Engineering Controls

Handle in a well-ventilated

area, preferably within a

chemical fume hood.

[4]

Eye/Face Protection

Wear chemical safety goggles

or a face shield (compliant with

EN166 or OSHA 29 CFR

1910.133).

[4]

Skin Protection

Wear impervious gloves (e.g.,

nitrile rubber) and a lab coat or

protective suit to prevent skin

contact.

[4][6]

Respiratory Protection

If dust is generated and

engineering controls are

insufficient, use a

NIOSH/MSHA-approved

particulate respirator.

[18][20]

Handling and Storage
Handling: Avoid all personal contact, including inhalation of dust and contact with skin and

eyes.[4][6][18] Wash hands thoroughly after handling.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents and strong acids.[4] Keep containers tightly closed.

Disposal Considerations
Dispose of waste material in accordance with local, regional, and national regulations.

Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste to ensure complete and accurate classification and disposal.[4] Do not allow the product

to enter drains or waterways.[6]

First Aid and Emergency Procedures
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Immediate action is required in case of accidental exposure.

Accidental Exposure
to 2,4-Dibromoanisole

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. Seek medical attention.

1. Immediately wash with soap and plenty of water.
2. Remove contaminated clothing.

3. Seek medical attention if irritation or rash occurs.

1. Immediately rinse with plenty of water for at least 15 minutes.
2. Remove contact lenses, if present.

3. Seek medical attention.

1. Rinse mouth with water.
2. Do NOT induce vomiting.

3. Seek immediate medical attention.

Click to download full resolution via product page

First Aid Procedures for 2,4-Dibromoanisole Exposure.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate the area. Wear appropriate PPE as described in Section 6.1

to avoid contact with the spilled material and inhalation of dust.[4][6][18]

Environmental Precautions: Prevent the spillage from entering drains or water courses.[6]

[18]

Containment and Cleanup: For a dry spill, carefully sweep up or vacuum the material and

place it into a suitable, sealed container for disposal. Avoid generating dust.[4][18] Wash the

spill area thoroughly with soap and water afterward.
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Spill Occurs

1. Evacuate Area &
Wear Appropriate PPE

2. Contain Spill
(Prevent entry into drains)

3. Clean Up Spill
(Sweep/Vacuum solid)

4. Decontaminate Area
(Wash with soap & water)

5. Dispose of Waste
(Follow regulations)

Area is Safe

Click to download full resolution via product page

Workflow for Responding to a 2,4-Dibromoanisole Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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